Cas no 2228640-15-9 (4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine)

• Product Name: 4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine
• CAS No: 2228640-15-9
• MF: C₁₂H₂₂F₂N₂
• MW: 232.313290119171
• CID: 5766854
• PubChem ID: 165683549
• Update Time: 2025-05-24

4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine
• EN300-1973541
• 2228640-15-9
• 4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine

• Inchi： 1S/C12H22F2N2/c1-16-8-2-10(3-9-16)11(15)4-6-12(13,14)7-5-11/h10H,2-9,15H2,1H3
• InChI Key： JUUKDJAWDMUFQO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1CCN(C)CC1)N)F

Computed Properties

• Exact Mass: 232.17510503g/mol
• Monoisotopic Mass: 232.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine

Introduction to 4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine (CAS No. 2228640-15-9)

The compound 4,4-Difluoro-1-(1-methylpiperidin-4-yl)cyclohexan-1-amine, identified by the CAS registry number 2228640-15-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of fluorinated amines, which have gained considerable attention due to their unique chemical properties and versatility in modern chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the efficiency of production but also contribute to the sustainability of chemical processes, aligning with current global trends toward greener chemistry practices.

The molecular structure of 4,4-Difluoro-cyclohexan-amine is characterized by a cyclohexane ring substituted with two fluorine atoms at the 4-position and an amino group at position 1. The presence of the amino group introduces nucleophilic reactivity, while the fluorine atoms confer electronic effects that modulate the compound's reactivity and stability. This combination makes it an attractive candidate for applications in drug discovery, materials science, and catalysis.

In the field of pharmacology, this compound has shown promise as a lead molecule for developing novel therapeutic agents. Its ability to interact with specific biological targets through hydrogen bonding and hydrophobic interactions has been extensively studied in recent research. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its potential in targeting G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions like hypertension and neurodegenerative diseases.

Beyond pharmacology, the compound's unique electronic properties make it a valuable component in advanced materials research. Its application in organic electronics, particularly in the development of novel semiconductors and conductive polymers, has been explored in recent studies. Researchers at leading institutions such as Stanford University and MIT have demonstrated its potential in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of CAS No. 2228640-15-9 involves a multi-step process that typically begins with the preparation of intermediates such as methylpyrrolidine derivatives. The use of palladium-catalyzed coupling reactions has proven to be highly efficient in constructing the desired molecular architecture. This approach not only ensures high yields but also minimizes waste, contributing to sustainable chemical practices.

In terms of industrial applications, this compound is being evaluated for its role in catalytic processes, particularly in asymmetric catalysis where its chiral centers can induce enantioselectivity. Recent breakthroughs in this area have been documented in journals like Angewandte Chemie International Edition, where researchers have demonstrated its utility in synthesizing complex chiral molecules with high enantiomeric excess.

The environmental impact of this compound is another critical area of study. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that it exhibits low toxicity under standard conditions, making it suitable for various industrial applications.

In conclusion, 4,4-Difluoro-cyclohexan-<amine (CAS No. 2228640)^-_15-9) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in future innovations within materials science, pharmacology, and catalysis.